Cas no 2411302-87-7 (2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide
• CAS No: 2411302-87-7
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 5379548
• PubChem ID: 146102780
• Update Time: 2025-06-14

2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methyl]acetamide
• 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide

• Inchi： 1S/C12H13ClFNO2/c13-6-12(16)15-7-10-3-1-8-5-9(14)2-4-11(8)17-10/h2,4-5,10H,1,3,6-7H2,(H,15,16)
• InChI Key： QYQFQRCXDGWSIP-UHFFFAOYSA-N
• SMILES： C(NCC1OC2=CC=C(F)C=C2CC1)(=O)CCl

Experimental Properties

• Density: 1.269±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.5±45.0 °C(Predicted)
• pka: 14.12±0.46(Predicted)

Additional information on 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide

Research Brief on 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide (CAS: 2411302-87-7)

The compound 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide (CAS: 2411302-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzopyran scaffold and chloroacetamide functional group, exhibits promising pharmacological properties, particularly in the context of targeted drug development. Recent studies have explored its potential as a modulator of specific biological pathways, with a focus on its structural activity relationships (SAR) and therapeutic applications.

One of the key areas of investigation has been the compound's interaction with enzyme targets involved in inflammatory and neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases and proteases, suggesting a potential role in modulating cellular signaling pathways. The presence of the fluoro and chloro substituents in the molecular structure is believed to enhance its binding affinity and selectivity, making it a candidate for further optimization in drug discovery programs.

In a recent publication, researchers synthesized and evaluated a series of derivatives of 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide to assess their biological activity. The study employed a combination of computational modeling and high-throughput screening to identify the most potent analogs. Results indicated that modifications to the benzopyran core could significantly influence the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability.

Another study focused on the compound's potential as a precursor for the development of novel radiopharmaceuticals. The incorporation of radioactive isotopes into the molecular framework was explored for applications in positron emission tomography (PET) imaging. The findings highlighted the compound's suitability for radiolabeling, with promising results in preclinical models of cancer and cardiovascular diseases.

Despite these advancements, challenges remain in the clinical translation of 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide. Issues such as off-target effects and toxicity profiles need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activity position it as a valuable tool for future research in chemical biology and drug development.

In conclusion, the ongoing research on 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide (CAS: 2411302-87-7) underscores its potential as a versatile scaffold for therapeutic and diagnostic applications. Continued exploration of its pharmacological properties and optimization of its chemical structure will be critical in unlocking its full potential in the biomedical field.